molecular formula C13H26OSi B2766100 1-(tert-Butyldimethylsilyloxy)-3-methylenecyclohexane CAS No. 412270-93-0

1-(tert-Butyldimethylsilyloxy)-3-methylenecyclohexane

Cat. No. B2766100
CAS RN: 412270-93-0
M. Wt: 226.435
InChI Key: ZLNSYZSJSVWATR-UHFFFAOYSA-N
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Description

“1-(tert-Butyldimethylsilyloxy)-3-methylenecyclohexane” is an organic compound that belongs to the class of organosilicon compounds . It has a linear formula of (CH3)3CSi(CH3)2OC(OCH3)=CH2 . The compound has a molecular weight of 188.34 .

Scientific Research Applications

Cycloaddition Reactions

1-(tert-Butyldimethylsilyloxy)-3-methylenecyclohexane has been utilized in cycloaddition reactions. For instance, it's involved in Tin(IV) chloride catalyzed cycloaddition reactions between 3-ethoxycyclobutanones and allylsilanes, demonstrating the utility of allyl-tert-butyldiphenylsilane in inducing 1,5-hydride transfer to yield complex organic compounds (Matsuo, Sasaki, Hoshikawa, & Ishibashi, 2009).

Asymmetric Synthesis of Amines

The compound is also significant in the asymmetric synthesis of amines. N-tert-Butanesulfinyl imines, a related class of compounds, demonstrate the versatility for the asymmetric synthesis of amines, indicating the broader utility of tert-butyl groups in synthetic organic chemistry (Ellman, Owens, & Tang, 2002).

Palladium Catalyzed Reactions

This compound has been employed in palladium-catalyzed intra/intermolecular cascade cross-couplings, showcasing its role in forming indene analogues and spirocyclopropanated tricycles, which are crucial for synthesizing complex organic architectures (Demircan, 2014).

Trifluoromethanesulfonimide-Catalyzed Cycloadditions

The compound plays a role in trifluoromethanesulfonimide-catalyzed cycloadditions, indicating its significance in synthesizing multisubstituted silyloxycyclobutanes, which are important intermediates for various organic syntheses (Takasu, Ishii, & Inanaga, 2006).

Silicon-Assisted Ring Opening

Silicon-assisted ring opening of donor-acceptor substituted cyclopropanes to yield substituted dihydrofurans is another critical application, highlighting the role of tert-butyldimethylsilyl groups in facilitating regioselective ring openings for further synthetic applications (Yadav & Balamurugan, 2001).

properties

IUPAC Name

tert-butyl-dimethyl-(3-methylidenecyclohexyl)oxysilane
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H26OSi/c1-11-8-7-9-12(10-11)14-15(5,6)13(2,3)4/h12H,1,7-10H2,2-6H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZLNSYZSJSVWATR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)[Si](C)(C)OC1CCCC(=C)C1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H26OSi
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

226.43 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

412270-93-0
Record name tert-butyldimethyl[(3-methylidenecyclohexyl)oxy]silane
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